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Compound of Interest

Compound Name: Neophyl chloride

Cat. No.: B057190

Neophyl Chloride: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the chemical properties, physical
data, and reactive characteristics of neophyl chloride. The information is presented to support
its application in research, particularly in the fields of organic synthesis and drug development.

Core Chemical Identity and Physical Properties

Neophyl chloride, systematically named (1-chloro-2-methylpropan-2-yl)benzene, is a
halogenated organic compound.[1] It is recognized for its unique reactivity profile, largely
dictated by its sterically hindered neopentyl structure.[2]

Physical Data

The fundamental physical characteristics of neophyl chloride are summarized in the table
below, providing a ready reference for experimental design and implementation.
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Property Value Source

CAS Number 515-40-2 [1]

Molecular Formula C1oH13Cl [1]

Molecular Weight 168.66 g/mol [1]
Clear, colorless to slightly

Appearance o [3]
yellow liquid

Boiling Point 223 °C (433 °F; 496 K) [2]

95-96 °C at 10 mmHg

[4]

Density

1.047 g/cm3

[2]

Refractive Index (n2°/D)

1.524

[4]

Insoluble in water; Soluble in

Solubility organic solvents like ether and [3]
benzene.
Flash Point 198 °F (92 °C) [4]

Spectroscopic Data

The structural identity of neophyl chloride is confirmed through various spectroscopic
techniques. The key data from these analyses are presented below.

'H NMR Spectroscopy

The proton NMR spectrum provides characteristic signals corresponding to the different proton
environments in the molecule.
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Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

Aromatic protons
7.34-7.21 m 5H

(CeH5s)

Methylene protons (-
3.61 s 2H Y P (

CHzCl)

Methyl protons (-
141 s 6H P (

C(CHs)2)

Solvent: CDClIs, Frequency: 400 MHz

3C NMR Spectroscopy

The carbon NMR spectrum confirms the carbon framework of the molecule. (Note: Specific
chemical shift values were not explicitly available in the search results, but typical ranges are
provided based on compound structure.)

Chemical Shift (ppm) Assighment

~145 Quaternary aromatic carbon

~128 Aromatic CH carbons

~126 Aromatic CH carbons

~55 Methylene carbon (-CH2Cl)

~40 Quaternary alkyl carbon (-C(CHs)2)
~29 Methyl carbons (-C(CHs)z)

Solvent: CDCl3

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic absorption bands for the functional groups present in
neophyl chloride.
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Wavenumber (cm~?) Functional Group
3100-3000 Aromatic C-H stretch
3000-2850 Aliphatic C-H stretch
1600, 1495 Aromatic C=C stretch

C-H out-of-plane bend (monosubstituted
760, 700
benzene)

750-650 C-Cl stretch

Sample preparation: Liquid film[3]

Mass Spectrometry

The mass spectrum of neophyl chloride shows a characteristic fragmentation pattern that aids
in its identification.

m/z Relative Intensity Possible Fragment
168/170 Base Peak (isotopic pattern) [M]* (Molecular ion)

119 High [CoH11]* (Loss of -CH2Cl)
91 High [C7H7]* (Tropylium ion)

Chemical Properties and Reactivity

Neophyl chloride is of significant interest to organic chemists due to its distinct substitution
properties.[2] Its structure is characterized by a neopentyl halide framework, which is subject to
the "neopentyl effect."[2] This steric hindrance around the reaction center makes a direct Sn2
nucleophilic substitution highly improbable, as the bulky tert-butyl group prevents the
necessary backside attack on the a-carbon.[2]

Furthermore, B-hydride elimination is not a viable reaction pathway for neophyl derivatives
because the B-carbon lacks hydrogen atoms.[2] These factors contribute to the stability of
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neophyl chloride and make it a valuable precursor for intermediates that are resistant to
common substitution and elimination reactions.[2]

A primary application of neophyl chloride is in the formation of organometallic reagents. It
readily reacts with lithium metal to form neophyl lithium, a versatile organolithium reagent.[2]
Organolithium compounds are highly valued for their nucleophilic character and their ability to
form new carbon-carbon bonds, for instance, in reactions with carbonyl compounds.[2]

Experimental Protocols
Synthesis of Neophyl Chloride

A well-established method for the large-scale preparation of neophyl chloride is the
electrophilic aromatic substitution reaction between benzene and methallyl chloride, using
sulfuric acid as a catalyst.[2]

Experimental Workflow for Neophyl Chloride Synthesis
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Caption: Workflow for the synthesis of neophyl chloride.
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Logical Relationships in Reactivity

The unique structural features of neophyl chloride dictate its chemical behavior, particularly its
unreactivity in certain common reaction types while being a precursor for others.

Reactivity Profile of Neophyl Chloride

Hindered by .
Neopentyl Effect .
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+ Lithium Metal
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Click to download full resolution via product page

Caption: Reactivity pathways of neophyl chloride.

Safety and Handling

Neophyl chloride is classified as an irritant, causing skin and serious eye irritation.[3] It may
also cause respiratory irritation.[3] Appropriate personal protective equipment, including gloves,
safety glasses, and a lab coat, should be worn when handling this chemical. All work should be
conducted in a well-ventilated fume hood. Store in a cool, dry place away from incompatible
materials.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [neophyl chloride chemical properties and physical
data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057190#neophyl-chloride-chemical-properties-and-
physical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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